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Compound of Interest

Compound Name: Sequirin C

Cat. No.: B106890 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Identification
Sequirin C is a naturally occurring norlignan, a class of organic compounds found in various

plant species. This document provides a detailed overview of its chemical identity, biological

activities, and the experimental methodologies used to investigate its properties.

Chemical Identifiers
A summary of the key chemical identifiers for Sequirin C is provided in the table below.

Identifier Value Reference

IUPAC Name

4-[(E,3S,4S)-4,5-dihydroxy-1-

(4-hydroxyphenyl)pent-1-en-3-

yl]benzene-1,2-diol

[1][2][3]

CAS Number 18194-29-1 [1][4][5]

Molecular Formula C17H18O5 [1][2][4]

Molecular Weight 302.32 g/mol [1]

InChI Key
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[1][3]
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Physicochemical Properties
The physicochemical properties of Sequirin C are essential for understanding its behavior in

biological systems and for developing analytical methods.

Property Value Reference

Topological Polar Surface Area 101.0 Å² [2]

Hydrogen Bond Donor Count 5 [2]

Rotatable Bond Count 5 [2]

XLogP 1.9 [1][2]

Purity
Typically ≥98% for commercial

standards
[4][5]

Appearance Solid / Powder [4][5]

Solubility
Soluble in DMSO, Chloroform,

Dichloromethane
[4]

Biological Activity and Potential Applications
Sequirin C has been identified as a metabolite in several plant species, including Cryptomeria

japonica, Sequoia sempervirens, and Metasequoia glyptostroboides[1]. Research has indicated

its potential as a feeding inhibitor[5].

Antifeedant Activity
Further research is required to fully elucidate the mechanisms of action and potential

therapeutic applications of Sequirin C. The following sections will delve into the experimental

approaches that could be employed for such investigations.

Hypothetical Experimental Workflow for
Investigating Sequirin C
The following diagram illustrates a potential experimental workflow for the comprehensive study

of Sequirin C, from initial isolation to the assessment of its biological activity.
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A potential experimental workflow for Sequirin C research.

Hypothetical Signaling Pathway Inhibition by
Sequirin C
The diagram below illustrates a hypothetical signaling pathway that could be modulated by

Sequirin C, leading to an antifeedant response. This is a generalized representation for

illustrative purposes.
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Hypothetical inhibition of a feeding signaling pathway by Sequirin C.
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Detailed Experimental Protocols
To facilitate reproducibility and further research, this section would typically contain detailed

experimental protocols. As specific experimental data for Sequirin C is limited in the public

domain, the following are generalized examples of protocols that would be relevant for its

study.

Protocol: Isolation of Sequirin C from Cryptomeria
japonica

Extraction: Air-dried and powdered heartwood of C. japonica is extracted with methanol at

room temperature. The solvent is then evaporated under reduced pressure to yield a crude

extract.

Solvent Partitioning: The crude extract is suspended in water and successively partitioned

with n-hexane, chloroform, and ethyl acetate.

Column Chromatography: The chloroform-soluble fraction is subjected to silica gel column

chromatography, eluting with a gradient of n-hexane and ethyl acetate.

Preparative HPLC: Fractions containing Sequirin C are further purified by preparative high-

performance liquid chromatography (HPLC) on a C18 column.

Structure Elucidation: The structure of the purified compound is confirmed using nuclear

magnetic resonance (NMR) spectroscopy (¹H, ¹³C, COSY, HMBC) and mass spectrometry

(MS).

Protocol: Antifeedant Bioassay
Test Substance Preparation: Sequirin C is dissolved in a suitable solvent (e.g., acetone) to

prepare a series of concentrations.

Diet Preparation: A standard artificial diet for the target insect species (e.g., Acusta despesta)

is prepared. The test solutions are applied to the diet and the solvent is allowed to evaporate.

Bioassay: Larvae of the target insect are placed in individual containers with the treated diet.

A control group with a solvent-treated diet is also included.
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Data Collection: After a set period (e.g., 48 hours), the amount of diet consumed is

measured. The antifeedant activity is calculated based on the reduction in food consumption

in the treated groups compared to the control.

Conclusion and Future Directions
Sequirin C presents an interesting scaffold for further investigation, particularly in the context

of its antifeedant properties. Future research should focus on elucidating its precise

mechanism of action, identifying its molecular targets, and exploring its potential for

development as a natural product-based pest management agent. A thorough toxicological

evaluation would also be a critical next step in assessing its safety profile. The methodologies

and data presented in this guide provide a foundational framework for researchers to build

upon in their exploration of Sequirin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b106890?utm_src=pdf-body
https://www.benchchem.com/product/b106890?utm_src=pdf-body
https://www.benchchem.com/product/b106890?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Sequirin-C
https://caps.ncbs.res.in/GRAYU/phytochemical/cid/12315463
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907013160972062
https://coompo.com/compounds/Sequirin+C+from+Plants+C0609.html
https://cymitquimica.com/products/TM-TN4994/sequirin-c/
https://www.benchchem.com/product/b106890#sequirin-c-iupac-name-and-cas-number
https://www.benchchem.com/product/b106890#sequirin-c-iupac-name-and-cas-number
https://www.benchchem.com/product/b106890#sequirin-c-iupac-name-and-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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